Cas no 2171945-53-0 (5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde)

• Product Name: 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde
• CAS No: 2171945-53-0
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 6507518
• PubChem ID: 165563368
• Update Time: 2025-05-21

5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde
• 2171945-53-0
• EN300-1586071
• 5-[2-methoxy-4-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde

• Inchi： 1S/C14H10F3NO2/c1-20-13-6-10(14(15,16)17)3-5-12(13)9-2-4-11(8-19)18-7-9/h2-8H,1H3
• InChI Key： RNXJYLKLMYCVRU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=NC(C=O)=CC=2)=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 281.06636305g/mol
• Monoisotopic Mass: 281.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde

Comprehensive Overview of 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde (CAS No. 2171945-53-0)

5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde (CAS No. 2171945-53-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are renowned for their versatility in drug discovery and material science. The presence of a methoxy group and a trifluoromethyl group in its structure enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and lipophilicity. These attributes are critical in the development of bioactive molecules, particularly in the fields of medicinal chemistry and crop protection. Researchers are actively exploring the role of 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde in the synthesis of novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics.

The compound's aldehyde functional group serves as a key reactive site, enabling it to participate in various condensation and nucleophilic addition reactions. This reactivity is particularly valuable in the construction of complex molecular architectures, such as Schiff bases and imines, which are widely used in catalysis and material science. Additionally, the methoxy substituent contributes to the compound's electron-donating effects, influencing its interaction with biological targets.

From an industrial perspective, 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or oxidation protocols. These methods are optimized to achieve high yields and purity, ensuring the compound's suitability for large-scale applications. The growing interest in sustainable chemistry has also prompted researchers to explore greener synthetic routes, such as microwave-assisted synthesis or biocatalysis, to minimize environmental impact.

In the context of drug discovery, this compound has shown promise as a building block for kinase inhibitors and GPCR modulators, which are pivotal in treating diseases like cancer and neurological disorders. Its trifluoromethyl group is particularly advantageous, as it often enhances the bioavailability and binding affinity of drug candidates. Furthermore, the compound's potential in agrochemicals is being investigated, with studies focusing on its role in developing pesticides and herbicides with improved efficacy and selectivity.

The analytical characterization of 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's structural integrity and purity, which are critical for its intended applications. As the pharmaceutical industry continues to emphasize quality by design (QbD), robust analytical protocols are essential to meet regulatory standards.

Looking ahead, the compound's versatility positions it as a key player in the evolution of precision medicine and smart agrochemicals. With advancements in computational chemistry and AI-driven drug design, researchers can now predict and optimize the properties of derivatives derived from 5-2-methoxy-4-(trifluoromethyl)phenylpyridine-2-carbaldehyde, accelerating the discovery of innovative solutions for global challenges.